Bromoxynil octanoate

• CAS No.: 1689-99-2
• Product Name: Bromoxynil octanoate
• Molecular Formula: C15H17Br2NO2
• Molecular Weight: 403.11 g/mol
• IUPAC Name: (2,6-dibromo-4-cyanophenyl) octanoate
• Standard InChI: InChI=1S/C15H17Br2NO2/c1-2-3-4-5-6-7-14(19)20-15-12(16)8-11(10-18)9-13(15)17/h8-9H,2-7H2,1H3
• Standard InChIKey: DQKWXTIYGWPGOO-UHFFFAOYSA-N
• SMILES: CCCCCCCC(=O)OC1=C(C=C(C=C1Br)C#N)Br
• Canonical SMILES: CCCCCCCC(=O)OC1=C(C=C(C=C1Br)C#N)Br
• Colorform: Cream, waxy solid; Clear, amber waxy solid
• Flash Point: 102 °F, 39 °C (TCC)
• Melting Point: 45.5 °C; 45-46 °C
• Physical Description: Bromoxynil octanoate, [solid] appears as a solid. Used as a selective contact herbicide.
• Description: Bromoxynil octanoate, [solid] appears as a solid. Used as a selective contact herbicide.
• Shelf Life: Susceptible to hydrolysis by acids and alkalis.; It is stable to sunlight and at its melting point.; Rapidly degraded to the phenol by aqueous photolysis; DT50 4-5 hr. Moderately stable to hydrolysis; DT50 11 days (pH 7); 1.7 days (pH 9).
• Solubility: 1.98e-07 M; In water, 0.08 mg/L at 25 °C; In chloroform 800, xylene, dimethylformamide 700, ethyl acetate 620, cyclohexanone 550, carbon tetrachloride 500, n-propanol 120, acetone, ethanol 100 (all in g/L 20-25 °C)
• Synonyms: bromoxynil octanoate
• Vapor Pressure: 4.80e-06 mmHg; 0.64 mPa (4.8X10-6 mm Hg) at 25 °C
• PubChem Compound: 15533
• Last Modified: Nov 11 2021